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Compound of Interest

Compound Name: 8-Chloroisoquinoline-1-carbonitrile

Cat. No.: B1471815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 8-
Chloroisoquinoline-1-carbonitrile (CAS No. 1231761-26-4), a heterocyclic compound of

interest in medicinal chemistry and drug development. Due to the limited availability of a

specific Safety Data Sheet (SDS) for this compound, this guide amalgamates data from

structurally related compounds to provide the most relevant safety precautions and handling

procedures. Researchers should handle this compound with the utmost care, assuming it to be

hazardous.

Chemical and Physical Properties
Quantitative data for 8-Chloroisoquinoline-1-carbonitrile is not readily available. The

following table summarizes known properties of closely related isoquinoline derivatives to

provide an estimation.
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Property Value Source/Analogue

Molecular Formula C₁₀H₅ClN₂ N/A

Molecular Weight 188.61 g/mol N/A

Appearance Likely a solid Analogue Data

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility Insoluble in water Analogue Data[1]

Hazard Identification and GHS Classification
A specific Globally Harmonized System (GHS) classification for 8-Chloroisoquinoline-1-
carbonitrile is not established. Based on the known hazards of similar chlorinated and

nitrilated aromatic compounds, it should be treated as a substance with the potential for

significant health risks. The following classifications for related compounds should be

considered as a minimum precaution.

Pictograms:

alt text

alt text

alt text

alt text

Signal Word:Danger

Potential Hazard Statements (based on analogues):

H301: Toxic if swallowed. (Based on 8-Hydroxyquinoline)

H315: Causes skin irritation. (Based on 1-Chloroisoquinoline)

H317: May cause an allergic skin reaction. (Based on 8-Hydroxyquinoline)
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H318: Causes serious eye damage. (Based on 8-Hydroxyquinoline)

H335: May cause respiratory irritation. (Based on 1-Chloroisoquinoline)

H360: May damage fertility or the unborn child. (Based on 8-Hydroxyquinoline)

H410: Very toxic to aquatic life with long lasting effects. (Based on 8-Hydroxyquinoline)

### 3. Safe Handling and Storage

Strict adherence to safety protocols is mandatory when handling 8-Chloroisoquinoline-1-
carbonitrile.

Engineering Controls:

Work in a well-ventilated area, preferably in a certified chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear a flame-retardant lab coat.

Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of

degradation before use.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator with an appropriate particulate filter.

Handling Procedures:

Avoid all direct contact with the substance.

Do not breathe dust, fumes, or vapors.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1471815?utm_src=pdf-body
https://www.benchchem.com/product/b1471815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1471815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[2] Wash hands thoroughly after handling.

[3] Do not eat, drink, or smoke in the laboratory.

[3] Ground all equipment containing the material to prevent static discharge.

[2]Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

[2] Keep away from heat, sparks, and open flames.

[2] Store locked up.

[3] Keep away from incompatible materials such as strong oxidizing agents and acids.

#[2]## 4. First Aid Measures

In case of exposure, seek immediate medical attention and provide the attending physician

with this safety information.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

[3] In Case of Skin Contact: Immediately wash the affected area with plenty of soap and

water for at least 15 minutes while removing contaminated clothing and shoes.

[3] In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.

[3] If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person.

#[2]## 5. Accidental Release Measures

Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment

as outlined in Section 3. Avoid breathing dust and vapors.
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Environmental Precautions: Prevent the material from entering sewers or waterways.

Methods for Cleaning Up: Carefully sweep up or vacuum the spilled material and place it into

a suitable, labeled container for disposal. Avoid generating dust.

Disposal Considerations
Dispose of 8-Chloroisoquinoline-1-carbonitrile and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations. Contact a

licensed professional waste disposal service for proper disposal.

Biological Activity and Potential Signaling Pathways
8-Chloroisoquinoline-1-carbonitrile has been investigated for its potential as an anticancer

and antimicrobial agent. While specific signaling pathways have not been fully elucidated for

this particular compound, the isoquinoline and quinoline scaffolds are known to exert their

biological effects through various mechanisms.

Antimicrobial Activity: The antimicrobial mechanism of quinoline and isoquinoline derivatives

often involves the inhibition of essential bacterial enzymes. For instance, quinolone antibiotics

are known to target DNA gyrase and topoisomerase IV, enzymes crucial for bacterial DNA

replication. Th[4]is leads to breaks in the bacterial DNA and ultimately cell death. Th[4]e

presence of a chlorine atom and a carbonitrile group on the isoquinoline core may modulate

this activity.

Anticancer Activity: The anticancer properties of quinoline derivatives have been attributed to

several mechanisms, including the inhibition of protein kinases that are critical for cancer cell

signaling. One such target is the PI3K (Phosphoinositide 3-kinase) enzyme, which plays a

central role in cell growth, proliferation, and survival. In[5]hibition of the PI3K signaling pathway

can lead to the induction of apoptosis (programmed cell death) in cancer cells.

Below are generalized diagrams representing these potential mechanisms of action.
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Caption: Potential antimicrobial mechanism of action.
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Caption: Potential anticancer signaling pathway inhibition.
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Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of 8-
Chloroisoquinoline-1-carbonitrile are not widely published. The following are general

procedures adapted from the synthesis of similar compounds.

General Synthesis of 1-Chloroisoquinolines:

A common method for the synthesis of 1-chloroisoquinolines involves the treatment of the

corresponding isoquinoline-N-oxide with a chlorinating agent like phosphoryl chloride (POCl₃).

*[1] Step 1: N-Oxidation of Isoquinoline: The parent isoquinoline is oxidized to isoquinoline-N-

oxide using an oxidizing agent such as m-chloroperoxybenzoic acid (m-CPBA) or hydrogen

peroxide in acetic acid.

Step 2: Chlorination: The isoquinoline-N-oxide is then reacted with phosphoryl chloride, often

with heating, to yield the 1-chloroisoquinoline derivative. Th[1]e reaction mixture is typically

worked up by quenching with ice water and extracting the product with an organic solvent.

Pu[1]rification is usually achieved by column chromatography.

[1]General Workflow for Biological Activity Screening:
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Caption: General workflow for synthesis and biological evaluation.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet. All personnel handling 8-Chloroisoquinoline-1-carbonitrile
must be adequately trained in laboratory safety procedures and should consult all available

safety information before use. The user is solely responsible for all risks associated with the

handling, use, and disposal of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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